Cas no 2138234-07-6 (6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide)

• Product Name: 6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide
• CAS No: 2138234-07-6
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 5834804
• PubChem ID: 122456154
• Update Time: 2025-06-11

6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide
• EN300-1120922
• [6-(Trifluoromethyl)pyridin-3-yl]methanesulfonamide
• SCHEMBL17979483
• NFBVJUSFTBKKCR-UHFFFAOYSA-N
• 2138234-07-6

• Inchi： 1S/C7H7F3N2O2S/c8-7(9,10)6-2-1-5(3-12-6)4-15(11,13)14/h1-3H,4H2,(H2,11,13,14)
• InChI Key： NFBVJUSFTBKKCR-UHFFFAOYSA-N
• SMILES： S(CC1C=NC(C(F)(F)F)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 240.01803313g/mol
• Monoisotopic Mass: 240.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on 6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide

Research Brief on 6-(Trifluoromethyl)pyridin-3-ylmethanesulfonamide (CAS: 2138234-07-6): Recent Advances and Applications

6-(Trifluoromethyl)pyridin-3-ylmethanesulfonamide (CAS: 2138234-07-6) is a fluorinated sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile scaffold for designing novel bioactive compounds, particularly in the context of enzyme inhibition and targeted therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a trifluoromethyl group and a sulfonamide moiety, confers distinct physicochemical properties, such as enhanced metabolic stability and improved binding affinity to target proteins. Recent synthetic methodologies have optimized the production of 6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide, enabling its broader use in high-throughput screening and structure-activity relationship (SAR) studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and efficient synthetic route, achieving high yields and purity, which is critical for pharmaceutical applications.

In terms of biological activity, 6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide has shown promising results as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. A recent preprint on bioRxiv revealed its potent inhibitory effects on carbonic anhydrase IX (CA IX), a tumor-associated enzyme implicated in hypoxia-driven cancer progression. The compound's selectivity for CA IX over other isoforms suggests its potential as a targeted anticancer agent, with ongoing preclinical studies evaluating its efficacy in xenograft models.

Furthermore, computational docking studies have elucidated the molecular interactions between 6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide and its protein targets, providing insights for further optimization. For example, molecular dynamics simulations highlighted the critical role of the sulfonamide group in forming hydrogen bonds with active-site residues, while the trifluoromethyl moiety contributed to hydrophobic interactions. These findings are instrumental in guiding the design of next-generation derivatives with enhanced potency and selectivity.

Beyond its therapeutic potential, this compound has also been explored as a tool for chemical biology. A 2024 study in ACS Chemical Biology reported its use as a photoaffinity probe to map protein-ligand interactions in live cells, leveraging its sulfonamide group for covalent labeling. This application underscores its versatility in both drug discovery and basic research.

In conclusion, 6-(trifluoromethyl)pyridin-3-ylmethanesulfonamide (CAS: 2138234-07-6) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its multifaceted applications—from enzyme inhibition to chemical probing—highlight its value as a scaffold for future innovations. Ongoing research aims to address challenges such as bioavailability and off-target effects, paving the way for its translation into clinical candidates. This brief underscores the importance of continued investment in fluorinated sulfonamide chemistry to unlock new therapeutic avenues.